(2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine

• IUPAC Name: 1-(2,4-dimethoxy-3-methylphenyl)-N-[(2-methoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H23NO3/c1-13-16(20-2)10-9-15(18(13)22-4)12-19-11-14-7-5-6-8-17(14)21-3/h5-10,19H,11-12H2,1-4H3
• InChI Key: WMTNYWPMKVVXFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)CNCC2=CC=CC=C2OC)OC
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

(2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine, also known as ASB-136, is a chemical compound that has been studied for its potential therapeutic applications. This compound belongs to a class of molecules called phenethylamines, which are known for their psychoactive properties. However, ASB-136 has been studied for its non-psychoactive properties and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine is not yet fully understood. However, it is believed to work by modulating certain receptors in the brain and body. Specifically, (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been shown to interact with the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein synthesis.
Biochemical and Physiological Effects:
(2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to have anti-inflammatory properties, which may be beneficial in treating diseases such as arthritis and multiple sclerosis. Additionally, (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been shown to have neuroprotective properties and may be useful in treating neurodegenerative diseases. Finally, (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been shown to have anticancer properties and may be useful in treating various types of cancer.

Advantages and Limitations for Lab Experiments

(2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, which makes it a useful tool for studying its potential therapeutic applications. Additionally, (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has shown promising results in preclinical studies, which suggests that it may be a useful compound for further research. However, there are also limitations to using (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine in lab experiments. For example, its mechanism of action is not yet fully understood, which makes it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine. One area of research is to further study its potential therapeutic applications in treating neurodegenerative diseases and cancer. Additionally, more research is needed to understand its mechanism of action and how it interacts with various receptors in the brain and body. Finally, there is a need for more studies to evaluate the safety and efficacy of (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine in humans, which will be necessary for its eventual clinical use.

Synthesis Methods

The synthesis of (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of a precursor molecule, which is then reacted with other reagents to form (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine. The synthesis process is time-consuming and requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

(2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, (2,4-dimethoxy-3-methylbenzyl)(2-methoxybenzyl)amine has been studied for its potential use in treating cancer and has shown promising results in preclinical studies.